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Compound of Interest

Compound Name: SB 242084 dihydrochloride
CAS No.: 1049747-87-6
Cat. No.: B1663566
Get Quote
. J

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals handling SB 242084 dihydrochloride. The following
procedures are designed to ensure a safe laboratory environment and proper disposal of the

compound.

Chemical Profile:
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Property Value

6-chloro-5-methyl-N-[6-[(2-methyl-3-
Chemical Name pyridinyl)oxy]-3-pyridinyl]-1H-indole-1-
carboxamide, dihydrochloride[1]

CAS Number 1049747-87-6[1][2][3]
Molecular Formula C21H19CIN40O2 « 2HCI[1]
Molecular Weight 467.8 g/mol [1]
Appearance Crystalline solid[1]

Purity >98%[1]

Storage Store at -20°CJ[1][4]

Soluble in DMSO (approx. 30 mg/ml), DMF
Solubility (approx. 30 mg/ml), and ethanol (approx. 1
mg/ml)[1]

Personal Protective Equipment (PPE)

Given that SB 242084 dihydrochloride is a potent neuropharmacological agent and should be
considered hazardous, a comprehensive approach to personal protection is mandatory.[1] The
following table summarizes the required PPE.
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Body Part Required PPE Standard/Specification
Double-gloved with
Hands chemotherapy-rated nitrile ASTM D6978[5]
gloves.[5]
Eyes Chemical splash goggles. ANSI Z87.1
Disposable gown with a solid
] Polypropylene or other
Body front, long sleeves, and tight-

fitting cuffs.

appropriate material.[5]

Respiratory

A NIOSH-approved N95 or
higher-rated respirator should
be used when handling the
powder outside of a certified

chemical fume hood.[6]

Fit-testing is required.[6]

Feet

Closed-toe shoes and

disposable shoe covers.

N/A

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of SB 242084 dihydrochloride from preparation to

use.

e Preparation:

o Work within a certified chemical fume hood to minimize inhalation exposure.

o Cover the work surface with absorbent, disposable bench paper.

o Assemble all necessary equipment (e.g., vials, spatulas, solvents, vortex mixer) before

handling the compound.

¢ Weighing and Reconstitution:

o When weighing the solid compound, use a microbalance within a ventilated enclosure if

possible.
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o To prepare a stock solution, dissolve the crystalline solid in a suitable solvent such as
DMSO, ethanol, or dimethyl formamide (DMF).[1] The solvent of choice should be purged
with an inert gas.[1]

o Handle solutions with the same level of precaution as the solid material.

o Experimental Use:
o Clearly label all containers with the chemical name, concentration, date, and your initials.

o When performing dilutions or additions to experimental setups, do so within the fume
hood.

e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical. Use a suitable cleaning agent as determined by your institution's safety
protocols.

o Remove PPE in the correct order to avoid cross-contamination: shoe covers, outer gloves,
gown, inner gloves, face and eye protection, and finally, respiratory protection if worn.

o Wash hands thoroughly with soap and water after removing PPE.[1]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure safety.

o Solid Waste: All disposable materials that have come into contact with SB 242084
dihydrochloride, including bench paper, gloves, gowns, and shoe covers, must be collected
in a dedicated, clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions containing SB 242084 dihydrochloride should be collected
in a designated hazardous waste container. Do not pour chemical waste down the drain.

o Waste Management: Follow all local, state, and federal regulations for the disposal of
hazardous chemical waste. Consult your institution's Environmental Health and Safety (EHS)
office for specific guidance on waste stream management.
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Diagram: Safe Handling Workflow for SB 242084 Dihydrochloride
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Caption: Workflow for the safe handling of SB 242084 dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling SB
242084 Dihydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663566/docs#essential-safety-and-operational-
guide-for-handling-sb-242084-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1663566/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-sb-242084-dihydrochloride
https://www.benchchem.com/product/b1663566/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-handling-sb-242084-dihydrochloride
https://www.benchchem.com/product/b1663566/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-sb-242084-dihydrochloride
https://www.benchchem.com/product/b1663566?utm_src=pdf-custom-synthesis#bc-rfq
https://cdn.caymanchem.com/cdn/insert/10096.pdf
https://www.medchemexpress.com/SB-242084-hydrochloride.html
https://www.selleckchem.com/products/sb-242084-dihydrochloride.html
https://www.abcam.com/en-us/products/biochemicals/sb-242084-hydrochloride-5-ht2c-antagonist-ab120519
https://www.pharmacytimes.com/view/usp-chapter-800-personal-protective-equipment
https://www.cdc.gov/niosh/substance-use/fentanyl-emergency-responders/ppe.html
https://www.benchchem.com/product/b1663566/docs#essential-safety-and-operational-guide-for-handling-sb-242084-dihydrochloride
https://www.benchchem.com/product/b1663566/docs#essential-safety-and-operational-guide-for-handling-sb-242084-dihydrochloride
https://www.benchchem.com/product/b1663566/docs#essential-safety-and-operational-guide-for-handling-sb-242084-dihydrochloride
https://www.benchchem.com/product/b1663566/docs#essential-safety-and-operational-guide-for-handling-sb-242084-dihydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663566?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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